Cas no 10271-31-5 (Propanoic acid, 3-[(triphenylmethyl)thio]-, 1,1-dimethylethyl ester)

• Product Name: Propanoic acid, 3-[(triphenylmethyl)thio]-, 1,1-dimethylethyl ester
• CAS No: 10271-31-5
• MF: C₂₆H₂₈O₂S
• MW: 404.564326286316
• CID: 234439
• PubChem ID: 279363
• Update Time: 2025-04-19

Propanoic acid, 3-[(triphenylmethyl)thio]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(triphenylmethyl)thio]-, 1,1-dimethylethyl ester
• ACMC-20m1c2
• AGN-PC-00OWII
• CTK3G8377
• Hydrazinecarboxylic acid, 2-(triphenylmethyl)-, 1,1-dimethylethyl ester
• tert.-Butyl-2-triphenylmethyl-carbazat
• tert.-Butyl-5,5,5-triphenyl-4-thiapentanoat
• 10271-31-5
• NSC-129846
• tert-Butyl 3-[(triphenylmethyl)sulfanyl]propanoate
• NSC129846
• DTXSID80908010

• Inchi： 1S/C26H28O2S/c1-25(2,3)28-24(27)19-20-29-26(21-13-7-4-8-14-21,22-15-9-5-10-16-22)23-17-11-6-12-18-23/h4-18H,19-20H2,1-3H3
• InChI Key： ZDBVFOQVCOQLKQ-UHFFFAOYSA-N
• SMILES： S(CCC(=O)OC(C)(C)C)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 404.18114
• Monoisotopic Mass: 404.18100131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3
• LogP: 6.44350